2-Hydroxymethylclavam
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Overview
Description
2-Hydroxymethylclavam is a member of penams.
Scientific Research Applications
Synthesis and Intermediate Applications
- 2-Hydroxymethylclavam analogues, such as 2’-hydroxychalcone, are pivotal in synthesizing various heterocyclic compounds like flavanones, flavanonols, flavones, and flavonols. These compounds have significant bioactivities in medicinal chemistry and are also applicable in material chemistry, including industrial use. The study by Zamri, Teruna, & Ikhtiarudin (2016) explored the effects of microwave irradiation power variations on the selectivity of the synthesis reaction of 2’-hydroxychalcone analogues.
Pharmacokinetic Enhancements
- Hydroxymethyl derivatives, including those derived from 2-Hydroxymethylclavam, can significantly enhance the pharmacodynamic and pharmacokinetic properties of drugs. These derivatives can lead to changes in physical-chemical properties, potentially improving the biological activity of drugs, prodrugs, drug metabolites, and therapeutic compounds. The study by Santos et al. (2022) discusses different applications of hydroxymethyl derived from biological agents and its influence on the pharmacological effects of various compounds.
properties
CAS RN |
66036-39-3 |
---|---|
Product Name |
2-Hydroxymethylclavam |
Molecular Formula |
C6H9NO3 |
Molecular Weight |
143.14 g/mol |
IUPAC Name |
(3R,5S)-3-(hydroxymethyl)-4-oxa-1-azabicyclo[3.2.0]heptan-7-one |
InChI |
InChI=1S/C6H9NO3/c8-3-4-2-7-5(9)1-6(7)10-4/h4,6,8H,1-3H2/t4-,6+/m1/s1 |
InChI Key |
CRVXTEJTLQIKDI-XINAWCOVSA-N |
Isomeric SMILES |
C1[C@H]2N(C1=O)C[C@@H](O2)CO |
SMILES |
C1C2N(C1=O)CC(O2)CO |
Canonical SMILES |
C1C2N(C1=O)CC(O2)CO |
Other CAS RN |
66036-39-3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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